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Fomocaine: A Comprehensive Technical Review

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fomocaine is a local anesthetic agent characterized by its morpholino group, distinguishing it
from more common amide- or ester-type local anesthetics. This document provides a detailed
overview of Fomocaine, consolidating its chemical and physical properties, mechanism of
action, and relevant experimental data. It is intended to serve as a technical resource for
researchers and professionals in the fields of pharmacology and drug development.

Chemical and Physical Properties

Fomocaine, with the CAS Registry Number 17692-39-6, is chemically designated as 4-[3-[4-
(Phenoxymethyl)phenyl]propyl]morpholine.[1] Its molecular formula is C20H25N0O2, and it has
a molecular weight of 311.42 g/mol .[1][2][3]

Table 1: Physicochemical Properties of Fomocaine
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Property Value Reference
CAS Registry Number 17692-39-6 [1]
Molecular Formula C20H25N02 [2][41[5]
Molecular Weight 311.42 g/mol [1112][3]
Melting Point 52-53 °C [1]

Boiling Point 238-240 °C at 1.1 mmHg [1]
Appearance Colorless crystals [1]

) 220 nm (g 15820), 269 nm (¢
UV max (in ethanol) [1]
1373)

Mechanism of Action: Voltage-Gated Sodium
Channel Blockade

The primary mechanism of action for Fomocaine as a local anesthetic is the blockade of
voltage-gated sodium channels in neuronal cell membranes. By binding to a specific site on the
intracellular side of the sodium channel, Fomocaine stabilizes the channel in its inactivated
state. This action prevents the influx of sodium ions that is necessary for the depolarization of
the neuronal membrane and the subsequent propagation of action potentials. The interruption
of this signaling pathway results in a transient and reversible loss of sensation in the area of
application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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